![molecular formula C15H18N2O3S2 B2634185 N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-4-methylthiophene-2-carboxamide CAS No. 1207035-33-3](/img/structure/B2634185.png)
N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-4-methylthiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thiazolidinones are a class of organic compounds that contain a five-membered ring with sulfur and nitrogen atoms. They have been found to exhibit a wide range of biological activities .
Synthesis Analysis
Thiazolidinones can be synthesized through various methods. One common method involves the reaction of an amine, an aldehyde, and a mercaptan .Molecular Structure Analysis
The molecular structure of thiazolidinones consists of a five-membered ring containing sulfur and nitrogen atoms. The exact structure can vary depending on the specific substituents attached to the ring .Chemical Reactions Analysis
Thiazolidinones can undergo a variety of chemical reactions, including oxidation, reduction, and various types of substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of thiazolidinones can vary widely depending on their specific structure. Factors that can influence these properties include the nature of the substituents on the ring, the presence of additional functional groups, and the overall size and shape of the molecule .Scientific Research Applications
Synthesis and Antimicrobial Activity
A study focused on the synthesis of novel thiazolidine-2,4-dione carboxamide derivatives, demonstrating their antimicrobial and antifungal activities against a range of bacterial and fungal species. These compounds, characterized by chromatographic and spectrometric methods, show promise in the development of new antimicrobial agents (Alhameed et al., 2019).
Heterocyclic Synthesis with Thiophene-2-Carboxamide
Another research explored the synthesis of thiophene-2-carboxamide derivatives, aiming to create new antibiotic and antibacterial drugs. This study highlights the biological activity of synthesized compounds against various bacteria, showcasing the potential of thiophene-2-carboxamide in medicinal chemistry (Ahmed, 2007).
Anticancer Activity
Research on biphenyl benzothiazole-2-carboxamide derivatives investigated their in vivo diuretic and potential anticancer activities. One study found that a specific derivative exhibited significant broad anticancer activity across a panel of 60 cell lines derived from various types of cancers, indicating the potential of these compounds in cancer therapy (Hassan et al., 2020).
Novel Synthesis for Biologically Active Nuclei
Efforts to synthesize biologically active nuclei by reacting thiazolidinedione with various aromatic amines resulted in compounds with moderate antibacterial and antifungal activities. This research contributes to the development of new therapeutic agents by incorporating the thiazolidinedione nucleus into various heterocyclic frameworks (Youssef et al., 2015).
Green Chemistry Approaches
A study emphasized the "green" synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl) carboxamides, demonstrating an environmentally friendly method that adheres to green chemistry principles while achieving nearly quantitative yields. This approach not only offers an efficient synthesis pathway but also aligns with sustainability goals in chemical research (Horishny & Matiychuk, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-4-methylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S2/c1-9-6-12(21-7-9)14(19)16-10-4-2-3-5-11(10)17-13(18)8-22-15(17)20/h6-7,10-11H,2-5,8H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLGJHOVGZJHSNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)NC2CCCCC2N3C(=O)CSC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.